Cas no 83278-86-8 (3,4-Dihydro-2H-chromen-2-ylmethanol)

3,4-Dihydro-2H-chromen-2-ylmethanol is a versatile intermediate in organic synthesis, particularly valued for its chromane scaffold, which is a key structural motif in pharmaceuticals and bioactive compounds. Its hydroxylmethyl functional group enhances reactivity, enabling facile derivatization for the development of heterocyclic compounds. This compound exhibits stability under standard conditions, making it suitable for diverse synthetic applications, including the preparation of fragrances, agrochemicals, and medicinal agents. Its well-defined structure and purity ensure consistent performance in coupling reactions and ring-forming processes. Researchers favor this intermediate for its efficiency in constructing complex molecular architectures with high selectivity.
3,4-Dihydro-2H-chromen-2-ylmethanol structure
83278-86-8 structure
Product Name:3,4-Dihydro-2H-chromen-2-ylmethanol
CAS No:83278-86-8
MF:C10H12O2
MW:164.201083183289
MDL:MFCD06658990
CID:94803
PubChem ID:2794816
Update Time:2025-06-09

3,4-Dihydro-2H-chromen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dihydro-2H-chromen-2-yl)methanol
    • 3,4-DIHYDRO-2H-CHROMEN-2-YLMETHANOL
    • chroman-2-ylmethanol
    • (3,4-Dihydro-2H-chromen-2-yl)methanol,(3,4-Dihydro-2H-1-benzopyran-2-yl)methanol
    • (chroman-2-yl)methanol
    • 2-chromanemethanol
    • 2-hydroxy-methylchroman
    • 2-HYDROXYMETHYLCHROMANE
    • 2R-(hydroxymethyl)-chroman
    • 3,4-dihydro-2H-1-benzopyran-2-methanol
    • 3,4-dihydro-2H-1-benzopyran-2-ylMethanol
    • hydroxymethyl-2 chromanne
    • 3,4-Dihydro-2H-1-benzopyran-2-methanol (ACI)
    • (3,4-Dihydro-2H-1-benzopyran-2-yl)methanol
    • 2-(Hydroxymethyl)chroman
    • Chroman-2-ylmethyl alcohol
    • (3,4-Dihydro-2H-chromen-2-yl)methanol; (3,4-Dihydro-2H-1-benzopyran-2-yl)methanol
    • 2-hydroxymethylchroman
    • EN300-3463123
    • AM804385
    • 2-(Hydroxymethyl)chromane
    • 3,4-dihydro-2H1-benzopyran-2-methanol
    • AC-4775
    • chromanylmethanol
    • PS-3737
    • FT-0701794
    • 3.4-dihydro-2H-chromen-2-ylmethanol
    • 83278-86-8
    • SCHEMBL936563
    • AKOS006345240
    • MFCD06658990
    • DTXSID401003253
    • KDLVSGWUKFJFTL-UHFFFAOYSA-N
    • 2H-1-Benzopyran-2-methanol, 3,4-dihydro-
    • SY064633
    • AB89577
    • CS-0036516
    • DB-031173
    • Chroman-2-yl-methanol
    • XH0469
    • 3,4-dihydro-2h-chroman-2-ylmethanol
    • 3,4-Dihydro-2H-chromen-2-ylmethanol
    • MDL： MFCD06658990
    • Inchi： 1S/C10H12O2/c11-7-9-6-5-8-3-1-2-4-10(8)12-9/h1-4,9,11H,5-7H2
    • InChI Key： KDLVSGWUKFJFTL-UHFFFAOYSA-N
    • SMILES： OCC1CCC2C(=CC=CC=2)O1

Computed Properties

  • Exact Mass: 164.08400
  • Monoisotopic Mass: 164.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.125
  • Melting Point: NA
  • Boiling Point: 293.2 °C at 760 mmHg
  • Flash Point: 133.9 °C
  • PSA: 29.46000
  • LogP: 1.37250
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,4-Dihydro-2H-chromen-2-ylmethanol Security Information

3,4-Dihydro-2H-chromen-2-ylmethanol Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dihydro-2H-chromen-2-ylmethanol Pricemore >>

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3,4-Dihydro-2H-chromen-2-ylmethanol Production Method

Production Method 1

51939-71-0 51939-71-0
83278-86-8 83278-86-8
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  2 h, 23 °C
1.2 Reagents: Water ;  2 h, rt
Reference
Comparison of Sulfamate and Sulfamide Groups for the Inhibition of Carbonic Anhydrase-II by Using Topiramate as a Structural Platform
Maryanoff, Bruce E.; et al, Journal of Medicinal Chemistry, 2005, 48(6), 1941-1947

Production Method 2

24698-77-9 24698-77-9
83278-86-8 83278-86-8
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Factors controlling the reduction of ester groups with sodium borohydride
Hanaya, Kaoru; et al, Nouveau Journal de Chimie, 1982, 6(3), 149-54

Production Method 3

77039-78-2 77039-78-2
83278-86-8 83278-86-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Pharmacomodulation of α-adrenergic blocking agents by a series of benzopyrans
Mouysset, Genevieve; et al, European Journal of Medicinal Chemistry, 1987, 22(6), 539-44

Production Method 4

14736-31-3 14736-31-3
83278-86-8 83278-86-8
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Lithium aluminum hydride
Reference
Factors controlling the reduction of ester groups with sodium borohydride
Hanaya, Kaoru; et al, Nouveau Journal de Chimie, 1982, 6(3), 149-54

Production Method 5

83278-86-8 83278-86-8
Reaction Conditions
1.1 Catalysts: Cerium trichloride Solvents: Acetonitrile
Reference
A Highly Efficient, Mild, and Selective Cleavage of β-Methoxyethoxymethyl (MEM) Ethers by Cerium(III) Chloride in Acetonitrile
Sabitha, Gowravaram; et al, Organic Letters, 2001, 3(8), 1149-1151

Production Method 6

59363-19-8 59363-19-8
83278-86-8 83278-86-8
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  2-(Di-tert-butylphosphino)biphenyl Solvents: Toluene ;  90 °C
Reference
A highly efficient enantioselective synthesis of 2-methyl chromans via four sequential palladium-catalyzed reactions
Palucki, Michael; et al, Tetrahedron Letters, 2005, 46(6), 987-990

Production Method 7

115822-59-8 115822-59-8
83278-86-8 83278-86-8
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Pharmacomodulation of α-adrenergic blocking agents by a series of benzopyrans
Mouysset, Genevieve; et al, European Journal of Medicinal Chemistry, 1987, 22(6), 539-44

Production Method 8

41978-33-0 41978-33-0
83278-86-8 83278-86-8
Reaction Conditions
1.1 -
2.1 Reagents: Sodium borohydride
Reference
Factors controlling the reduction of ester groups with sodium borohydride
Hanaya, Kaoru; et al, Nouveau Journal de Chimie, 1982, 6(3), 149-54

Production Method 9

4940-39-0 4940-39-0
83278-86-8 83278-86-8
Reaction Conditions
Reference
Antiallergic agents: derivatives of 2-hydroxymethylchromone and structural analogs
Payard, Marc; et al, European Journal of Medicinal Chemistry, 1985, 20(2), 117-20

3,4-Dihydro-2H-chromen-2-ylmethanol Raw materials

3,4-Dihydro-2H-chromen-2-ylmethanol Preparation Products

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